Cas no 83583-38-4 ((8r,9s,10r,13s,14s,17s)-17-acetyl-10,13-dimethyl-12-methylidene-2,6,7,8,9,11,14,15,16,17-decahydro-1h-cyclopenta[a]phenanthren-3-one)

• Product Name: (8r,9s,10r,13s,14s,17s)-17-acetyl-10,13-dimethyl-12-methylidene-2,6,7,8,9,11,14,15,16,17-decahydro-1h-cyclopenta[a]phenanthren-3-one
• CAS No: 83583-38-4
• MF: C₂₂H₃₀O₂
• MW: 326.472406864166
• CID: 1809313
• PubChem ID: 250823
• Update Time: 2025-04-21

(8r,9s,10r,13s,14s,17s)-17-acetyl-10,13-dimethyl-12-methylidene-2,6,7,8,9,11,14,15,16,17-decahydro-1h-cyclopenta[a]phenanthren-3-one Chemical and Physical Properties

Names and Identifiers

• (8r,9s,10r,13s,14s,17s)-17-acetyl-10,13-dimethyl-12-methylidene-2,6,7,8,9,11,14,15,16,17-decahydro-1h-cyclopenta[a]phenanthren-3-one
• 12-methylidenepregn-4-ene-3,20-dione
• NSC70647
• AC1L5IIH
• CTK5F0874
• NSC-70647
• AG-K-27081
• 83583-38-4
• DTXSID90290731

• Inchi： 1S/C22H30O2/c1-13-11-20-17(19-8-7-18(14(2)23)22(13,19)4)6-5-15-12-16(24)9-10-21(15,20)3/h12,17-20H,1,5-11H2,2-4H3/t17-,18+,19-,20-,21-,22+/m0/s1
• InChI Key： BPDZNEIIYRLMNS-GFJXEVPCSA-N
• SMILES： O=C(C)[C@H]1CC[C@@H]2[C@]1(C)C(=C)C[C@@H]1[C@@]3(C)CCC(C=C3CC[C@@H]21)=O

Computed Properties

• Exact Mass: 326.224580195g/mol
• Monoisotopic Mass: 326.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives